Cas no 2680813-94-7 (5-Chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid)
5-Chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid
- EN300-28283221
- 2680813-94-7
- 5-Chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid
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- Inchi: 1S/C7H3ClF3N3O3/c8-2-1-12-3(5(15)16)4(13-2)14-6(17)7(9,10)11/h1H,(H,15,16)(H,13,14,17)
- InChI Key: PJUQLSQCBXBWRR-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(=O)O)C(=N1)NC(C(F)(F)F)=O
Computed Properties
- Exact Mass: 268.9815031g/mol
- Monoisotopic Mass: 268.9815031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 92.2Ų
5-Chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28283221-1g |
5-chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680813-94-7 | 1g |
$642.0 | 2023-09-08 | ||
| Enamine | EN300-28283221-5g |
5-chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680813-94-7 | 5g |
$1862.0 | 2023-09-08 | ||
| Enamine | EN300-28283221-10g |
5-chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680813-94-7 | 10g |
$2762.0 | 2023-09-08 | ||
| Enamine | EN300-28283221-0.05g |
5-chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680813-94-7 | 95.0% | 0.05g |
$539.0 | 2025-03-19 | |
| Enamine | EN300-28283221-0.1g |
5-chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680813-94-7 | 95.0% | 0.1g |
$565.0 | 2025-03-19 | |
| Enamine | EN300-28283221-0.25g |
5-chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680813-94-7 | 95.0% | 0.25g |
$591.0 | 2025-03-19 | |
| Enamine | EN300-28283221-0.5g |
5-chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680813-94-7 | 95.0% | 0.5g |
$616.0 | 2025-03-19 | |
| Enamine | EN300-28283221-1.0g |
5-chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680813-94-7 | 95.0% | 1.0g |
$642.0 | 2025-03-19 | |
| Enamine | EN300-28283221-2.5g |
5-chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680813-94-7 | 95.0% | 2.5g |
$1260.0 | 2025-03-19 | |
| Enamine | EN300-28283221-5.0g |
5-chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid |
2680813-94-7 | 95.0% | 5.0g |
$1862.0 | 2025-03-19 |
5-Chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 5-Chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid
Comprehensive Analysis of 5-Chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid (CAS No. 2680813-94-7)
5-Chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid (CAS No. 2680813-94-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazine derivative is characterized by its unique molecular structure, which includes a chloro substituent and a trifluoroacetamido functional group. These features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.
The compound's CAS number 2680813-94-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. Its molecular formula and structural properties have been extensively studied to understand its reactivity and potential applications. Recent trends in drug discovery highlight the growing demand for fluorinated pyrazines, as they often exhibit enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts.
One of the most frequently asked questions about 5-Chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid revolves around its synthetic routes. Researchers often explore multistep organic synthesis methods to produce this compound, with a focus on optimizing yield and purity. The incorporation of trifluoroacetyl groups is particularly noteworthy, as it can significantly alter the compound's physicochemical properties, such as solubility and lipophilicity.
In the context of green chemistry, there is increasing interest in developing eco-friendly synthesis protocols for compounds like CAS 2680813-94-7. This aligns with global efforts to reduce the environmental impact of chemical manufacturing. Additionally, the compound's potential role in medicinal chemistry is a hot topic, with studies investigating its utility as a building block for kinase inhibitors and other therapeutic agents.
The analytical characterization of 5-Chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming the compound's identity and assessing its purity, which is crucial for applications in high-value chemical synthesis. Furthermore, the compound's stability under various conditions is a key consideration for storage and handling.
Another area of interest is the compound's potential use in crop protection. Pyrazine derivatives are known to exhibit herbicidal and fungicidal activities, making them candidates for agrochemical development. The chloro and trifluoroacetamido substituents may enhance these properties, offering new avenues for sustainable agriculture solutions.
In summary, 5-Chloro-3-(2,2,2-trifluoroacetamido)pyrazine-2-carboxylic acid (CAS No. 2680813-94-7) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in the context of drug discovery and green chemistry. As scientific advancements continue, this compound is likely to play an increasingly important role in the development of innovative chemical solutions.
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